Cas no 2248407-70-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylate
• CAS No: 2248407-70-5
• MF: C₁₇H₉ClN₄O₄
• MW: 368.730762243271
• CID: 6183597
• PubChem ID: 165974269
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519290
• 2248407-70-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C17H9ClN4O4/c18-10-5-7-11(8-6-10)22-19-9-14(20-22)17(25)26-21-15(23)12-3-1-2-4-13(12)16(21)24/h1-9H
• InChI Key： WUCCRYRWOUDOMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1N=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 368.0312325g/mol
• Monoisotopic Mass: 368.0312325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylate (CAS No. 2248407-70-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylate (CAS 2248407-70-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining an isoindole-1,3-dione core with a triazole-carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating resistant pathogens and chronic diseases.

In recent years, the search for triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of a 4-chlorophenyl group in this compound enhances its lipophilicity, potentially improving cell membrane permeability—a critical factor in optimizing drug delivery systems. This aligns with current trends in precision medicine, where molecular modifications are tailored to enhance pharmacokinetics. Laboratories focusing on covalent inhibitors or PROTACs (Proteolysis-Targeting Chimeras) may find this compound valuable for targeted protein degradation studies.

From a synthetic chemistry perspective, the 1,2,3-triazole-4-carboxylate segment is notable for its click chemistry compatibility, enabling efficient modular assembly in combinatorial libraries. This feature resonates with the growing adoption of high-throughput screening (HTS) platforms in drug development. Moreover, the phthalimide (1,3-dioxoisoindoline) component is associated with DNA-intercalating properties, sparking interest in oncology research—especially amid the global push for next-generation cancer therapeutics.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s chlorinated aromatic structure warrants studies on biodegradation pathways, reflecting the industry’s emphasis on green chemistry principles. Analytical methods like HPLC-MS and NMR are typically employed for purity assessment, addressing the pharmaceutical sector’s stringent quality control requirements. These aspects cater to frequent search queries such as "triazole derivatives in drug design" or "CAS 2248407-70-5 applications".

Market-wise, the demand for functionalized heterocycles like this compound correlates with advancements in personalized therapeutics and bioconjugation techniques. Its CAS registry (2248407-70-5) serves as a crucial identifier for procurement and patent searches, particularly among suppliers specializing in building blocks for medicinal chemistry. As AI-driven molecular modeling gains traction, such compounds are increasingly probed for structure-activity relationships (SAR), further driving academic and industrial inquiry.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylate represents a convergence of synthetic utility and biomedical potential. Its structural motifs align with contemporary research priorities, from antibiotic resistance to targeted therapy, ensuring its relevance in evolving scientific landscapes.